Cas no 855308-67-7 (4-(3-Chlorothiophen-2-yl)pyrimidin-2-amine)

• Product Name: 4-(3-Chlorothiophen-2-yl)pyrimidin-2-amine
• CAS No: 855308-67-7
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• MDL: MFCD03791168
• CID: 717376
• PubChem ID: 2763550
• Update Time: 2024-10-26

4-(3-Chlorothiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorothiophen-2-yl)pyrimidin-2-amine
• 2-Pyrimidinamine,4-(3-chloro-2-thienyl)-
• 4-(3-CHLORO-2-THIENYL)-2-PYRIMIDINAMINE
• 4-(3-Chloro-2-thienyl)-2-pyrimidinamine (ACI)
• F83788
• DTXSID20377009
• SB58819
• CS-0366316
• 855308-67-7
• AKOS005069764
• 1T-0659
• MFCD03791168

• MDL： MFCD03791168
• Inchi： 1S/C8H6ClN3S/c9-5-2-4-13-7(5)6-1-3-11-8(10)12-6/h1-4H,(H2,10,11,12)
• InChI Key： WDEVLKIHBBWXEN-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CN=C(N)N=2)SC=C1

Computed Properties

• Exact Mass: 210.99700
• Monoisotopic Mass: 210.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.461
• Melting Point: 152-153°C
• Boiling Point: 410.7°C at 760 mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.676
• PSA: 80.04000
• LogP: 3.02190
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(3-Chlorothiophen-2-yl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)